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Compound of Interest

Compound Name: Isopyrimol

Cat. No.: B1615134

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical and chemical properties of isopropyl
alcohol (IPA), with a focus on its applications in a laboratory setting. It includes detailed

experimental protocols, safety information, and spectral data to support its use in research and
development.

Core Properties of Isopropyl Alcohol

Isopropyl alcohol, systematically named propan-2-ol, is a simple secondary alcohol with the
chemical formula CsHsO.[1] It is a colorless, flammable liquid with a characteristic strong odor.

[1]

Physical Properties

The key physical properties of isopropyl alcohol are summarized in the table below, providing a
quick reference for laboratory procedures.
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Property

Value

Source(s)

IUPAC Name

Propan-2-ol

[1]

Common Names

Isopropyl alcohol, Isopropanol,
Rubbing alcohol, 2-Propanol

[1]

Chemical Formula C3HsO [1]
Molecular Weight 60.10 g/mol [2]
Appearance Colorless liquid

Odor Sharp, alcoholic

Density 0.786 g/cm?3 (at 20°C)

Melting Point -89.5 °C (-129.1 °F)

Boiling Point 82.6 °C (180.7 °F)

Flash Point 12 °C (53.6 °F) (closed cup)

Autoignition Temperature

399 °C (750.2 °F)

Explosive Limits

2.0% - 12.7% by volume in air

Solubility in Water

Miscible

Solubility in other solvents

Miscible with ethanol, ether,

chloroform, and benzene

Viscosity

2.43 mPa:s (at 20°C)

Surface Tension

21.7 mN/m (at 20°C)

Refractive Index

1.377 (at 20°C)

Chemical Properties

Isopropyl alcohol's chemical behavior is primarily defined by its secondary alcohol functional

group.

o Oxidation: It can be oxidized to form acetone. This is a common reaction and is a key

industrial process.
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« Esterification: It reacts with carboxylic acids to form esters.
o Dehydration: In the presence of a strong acid catalyst, it can be dehydrated to form propene.

e Protic Solvent: As a protic solvent, it can donate a proton from its hydroxyl group. It is less
polar than water but more polar than many organic solvents.

e Salting Out: Unlike ethanol or methanol, isopropyl alcohol is not miscible with salt solutions.
Adding a salt like sodium chloride to an aqueous solution of isopropyl alcohol will cause the
alcohol to separate into a distinct layer, a process known as "salting out".
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Figure 1: Logical relationship of Isopropyl Alcohol's properties and applications.
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Laboratory Applications and Experimental Protocols
DNA/RNA Precipitation

Isopropyl alcohol is widely used to precipitate DNA and RNA from agueous solutions.[1] DNAis
insoluble in isopropanol, causing it to aggregate and form a pellet upon centrifugation.[1]
Isopropanol is often preferred over ethanol for precipitating DNA from large volumes because a
smaller volume of isopropanol is required (0.6-0.7 volumes versus 2-3 volumes of ethanol).[3]

[4]

This protocol outlines the steps for precipitating DNA from an aqueous solution using isopropyl
alcohol.

Materials:

Aqueous DNA sample

3 M Sodium Acetate (pH 5.2)

e 100% Isopropyl Alcohol (room temperature)
e 70% Ethanol (room temperature)

e Microcentrifuge

e Microcentrifuge tubes

o Pipettes and tips

e TE buffer or nuclease-free water
Procedure:

o Salt Addition: To your aqueous DNA sample, add 3 M sodium acetate (pH 5.2) to a final
concentration of 0.3 M. (e.g., add 1/10th volume of 3 M sodium acetate to your sample). Mix
gently by inverting the tube.[4][5]

 |sopropanol Addition: Add 0.6 to 0.7 volumes of room-temperature 100% isopropyl alcohol to
the sample.[3][4][5] Mix well by inverting the tube several times until the DNA precipitates,
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which may appear as a stringy white substance.[6][7]

Incubation (Optional): For very low concentrations of DNA, you can incubate the mixture at
room temperature for 15-30 minutes to enhance precipitation. Some protocols suggest a
brief incubation on ice or in the freezer, though this can increase salt co-precipitation.[7]

Centrifugation: Centrifuge the sample at 10,000-15,000 x g for 15-30 minutes at 4°C in a
microcentrifuge.[4][5] Orient the tubes in the centrifuge so you know where to expect the
pellet.

Pellet Visualization and Supernatant Removal: Carefully decant the supernatant without
disturbing the DNA pellet, which should be visible at the bottom of the tube. The pellet can
sometimes be clear and difficult to see.[8]

Washing: Add 500 pL to 1 mL of room-temperature 70% ethanol to the tube.[5][8] This step
washes away residual salts and isopropanol. Gently invert the tube a few times to dislodge
and wash the pellet.

Second Centrifugation: Centrifuge the sample at 10,000-15,000 x g for 5-15 minutes at 4°C.
[5]

Drying: Carefully decant the ethanol. Remove any remaining ethanol with a pipette. Air-dry
the pellet for 5-20 minutes. Do not over-dry the pellet, as this can make it difficult to
resuspend.[3][5]

Resuspension: Resuspend the DNA pellet in a suitable volume of TE buffer or nuclease-free

water.
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Figure 2: Experimental workflow for DNA precipitation using isopropyl alcohol.
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Chromatography

Isopropyl alcohol is a versatile solvent for various chromatography techniques due to its
intermediate polarity.

o Paper Chromatography: It can be used as a solvent (mobile phase) to separate mixtures of
compounds, such as pigments in ink.[9] For non-polar inks, isopropanol is a more effective
solvent than water.

e Gas Chromatography (GC): In GC, isopropanol can be used to dissolve or dilute samples
before injection.[10] It is also a common analyte in applications such as blood alcohol
content analysis, where it is separated from other volatile compounds on a suitable column
(e.g., a polar DB-WAX capillary column) and detected by a flame ionization detector (FID).
[11]

o High-Performance Liquid Chromatography (HPLC): Isopropanol is used as a component of
the mobile phase in both isocratic and gradient HPLC separations.

Materials:

o Chromatography paper (e.g., Whatman filter paper)
e Beaker or chromatography jar with a lid

e Ink sample (e.g., from a non-permanent marker)

* |Isopropyl alcohol (mobile phase)

e Pencil

* Ruler

Procedure:

o Preparation: Cut a strip of chromatography paper that will fit inside the beaker without
touching the sides. With a pencil, draw a faint line about 2 cm from the bottom of the strip.
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e Spotting: Apply a small, concentrated spot of the ink on the center of the pencil line. Allow it
to dry completely.

» Mobile Phase: Pour a small amount of isopropyl alcohol into the beaker, to a depth of about
1cm.

o Development: Place the chromatography paper into the beaker so that the bottom edge is
submerged in the solvent, but the ink spot is above the solvent level. Cover the beaker with a
lid to create a saturated atmosphere.

o Separation: Allow the solvent to travel up the paper by capillary action. The different
pigments in the ink will separate as they move up the paper at different rates.

e Analysis: Once the solvent front is near the top of the paper, remove the strip and
immediately mark the solvent front with a pencil. Allow the paper to dry.

o Rf Value Calculation: Measure the distance traveled by each separated pigment from the
origin line and the distance traveled by the solvent front from the origin line. Calculate the
Retention Factor (Rf) for each pigment using the formula: Rf = (Distance traveled by the
pigment) / (Distance traveled by the solvent front)

Spectroscopic Data
Infrared (IR) Spectroscopy

The IR spectrum of isopropyl alcohol shows characteristic absorptions for the O-H and C-H
bonds.

o O-H Stretch: A strong, broad absorption in the region of 3200-3600 cm~1 is characteristic of
the hydroxyl group involved in hydrogen bonding.[12]

e C-H Stretch: Absorptions just below 3000 cm~1! are due to the stretching of the sp3 C-H
bonds.

e C-O Stretch: A strong absorption in the range of 1000-1250 cm~1 corresponds to the C-O
stretching vibration.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The *H NMR spectrum of isopropyl alcohol typically shows three signals:
e Adoublet for the six equivalent protons of the two methyl (CHs) groups.

o A septet for the single proton of the methine (CH) group, split by the six neighboring methyl
protons.

o Asinglet for the hydroxyl (OH) proton. The chemical shift of the OH proton can vary
depending on concentration, solvent, and temperature, and it often appears as a broad
signal.[2]

The 13C NMR spectrum of isopropyl alcohol is simple, showing two signals:
o One signal for the two equivalent methyl (CHs) carbons.[2]

e One signal for the methine (CH) carbon, which is shifted downfield due to the attachment of
the electronegative oxygen atom.[2]

Safety and Handling

Isopropyl alcohol is a flammable liquid and should be handled with appropriate safety
precautions in a laboratory setting.

Hazard Precaution

Highly flammable liquid and vapor. Keep away
Flammability from heat, sparks, open flames, and hot

surfaces. Store in a flammable liquids cabinet.

_ Vapors may cause drowsiness or dizziness. Use
Inhalation ) ) )
in a well-ventilated area or with a fume hood.

Causes serious eye irritation. Wear safety
Eye Contact
glasses or goggles.

) May cause skin dryness and irritation with
Skin Contact ]
prolonged contact. Wear appropriate gloves.

Ingestion Toxic if ingested.
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Chemical Compatibility: Isopropyl alcohol is generally compatible with a wide range of
materials. However, it is incompatible with strong oxidizing agents, acetaldehyde, chlorine,
ethylene oxide, acids, and isocyanates. For detailed compatibility with specific materials,
consult a chemical compatibility chart.

This guide provides a foundational understanding of isopropyl alcohol's properties and its
application in common laboratory procedures. For specific research applications, further
optimization of these protocols may be necessary. Always refer to the Safety Data Sheet (SDS)
for comprehensive safety information before handling isopropyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1615134#isopropyl-alcohol-physical-and-chemical-
properties-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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